Cas no 84406-65-5 (5-(4-amino-2H-1,2,3-triazol-2-yl)pentanenitrile)

• Product Name: 5-(4-amino-2H-1,2,3-triazol-2-yl)pentanenitrile
• CAS No: 84406-65-5
• MF: C₇H₁₁N₅
• MW: 165.195739984512
• CID: 4213246
• PubChem ID: 20137164
• Update Time: 2025-06-23

5-(4-amino-2H-1,2,3-triazol-2-yl)pentanenitrile Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Triazole-2-pentanenitrile, 4-amino-
• 5-(4-amino-2H-1,2,3-triazol-2-yl)pentanenitrile
• EN300-1113709
• 84406-65-5
• SCHEMBL10562670
• YFPMQPRJYWLXDF-UHFFFAOYSA-N
• 5-(4-amino-1,2,3-triazol-2-yl)valeronitrile

• Inchi： 1S/C7H11N5/c8-4-2-1-3-5-12-10-6-7(9)11-12/h6H,1-3,5H2,(H2,9,11)
• InChI Key： YFPMQPRJYWLXDF-UHFFFAOYSA-N
• SMILES： N1(CCCCC#N)N=CC(N)=N1

Computed Properties

• Exact Mass: 165.10144537Da
• Monoisotopic Mass: 165.10144537Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 80.5Ų

Additional information on 5-(4-amino-2H-1,2,3-triazol-2-yl)pentanenitrile

5-(4-Amino-2H-1,2,3-Triazol-2-Yl)Pentanenitrile: A Comprehensive Overview

5-(4-Amino-2H-1,2,3-triazol-2-yl)pentanenitrile, also known by its CAS number 84406-65-5, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a nitrile group with a triazole ring containing an amino substituent. The combination of these functional groups makes it highly reactive and suitable for a wide range of chemical reactions. Recent studies have highlighted its potential in drug discovery, materials science, and as an intermediate in the synthesis of more complex molecules.

The molecular formula of 5-(4-amino-2H-1,2,3-triazol-2-yl)pentanenitrile is C7H8N6. Its structure consists of a pentane chain (five-carbon chain) with a nitrile group (-CN) at one end and a triazole ring substituted with an amino group (-NH2) at the other end. The triazole ring is a five-membered aromatic heterocycle containing three nitrogen atoms. This arrangement provides the compound with unique electronic properties and reactivity. The presence of both the nitrile and amino groups allows for multiple avenues of chemical modification, making it a valuable building block in organic synthesis.

Recent research has focused on the use of 5-(4-amino-2H-1,2,3-triazol-2-yl)pentanenitrile in click chemistry reactions. Click chemistry is a rapidly growing field that emphasizes the use of simple and efficient reactions to construct complex molecules. The triazole ring in this compound is particularly amenable to click reactions such as the Huisgen cycloaddition reaction. This has led to its application in the synthesis of various biologically active compounds and materials with tailored properties.

In addition to its role in click chemistry, this compound has shown promise in drug discovery efforts. Its ability to act as a bioisostere (a structural analog that mimics the biological activity of another compound) has made it useful in designing new drugs with improved pharmacokinetic profiles. Recent studies have explored its potential as an inhibitor of certain enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders.

The synthesis of 5-(4-amino-2H-1,2,3-triazol-2-yl)pentanenitrile typically involves multi-step processes that combine nucleophilic substitution reactions with cyclization steps. One common approach involves the reaction of an appropriate alkyne with sodium azide followed by acid-mediated cyclization to form the triazole ring. The nitrile group can be introduced through various methods such as oxidation or direct alkylation.

The physical properties of this compound include a melting point of approximately 130°C and a boiling point around 190°C under standard conditions. It is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in both solution-phase and solid-phase synthesis techniques.

In terms of safety considerations, while this compound is not classified as hazardous under normal conditions, proper handling procedures should be followed due to its potential reactivity with certain chemicals. It should be stored in a cool, dry place away from incompatible materials such as strong oxidizing agents or acids.

The application of CAS No 84406-65-5 extends beyond traditional organic synthesis into emerging areas such as polymer chemistry and nanotechnology. For instance, researchers have explored its use as a cross-linking agent in the preparation of polymeric materials with enhanced mechanical properties. Its ability to form stable covalent bonds through click reactions makes it ideal for creating robust polymer networks.

In conclusion, 5-(4-amino-2H-1,2,3-triazol-2-yl)pentanenitrile is a versatile compound with a wide range of applications across multiple disciplines within chemistry. Its unique structure and reactivity continue to make it an invaluable tool for researchers working on drug discovery, materials science, and advanced chemical synthesis techniques.